Cas no 55492-86-9 (Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex)
The Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex is a specialized organometallic compound known for its high stability and tunable electronic properties. Its unique structure, featuring a tridentate tetrathiafulvalene ligand, offers excellent coordination chemistry versatility. This complex is advantageous for applications in organic electronics and catalysis, where its strong binding and facile handling make it a valuable tool for research and development.
55492-86-9 structure
Product Name:Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex
CAS No:55492-86-9
MF:C18H12B2F8S12
MW:786.677096366882
MDL:MFCD00145489
CID:944035
PubChem ID:87577053
Update Time:2025-10-18
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex Chemical and Physical Properties
Names and Identifiers
-
- Tristetrathiafulvalenebistetrafluoroboratecomplex
- Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex
- 2-(1,3-dithiol-2-ylidene)-1,3-dithiole,ditetrafluoroborate
- ditetrafluoroborate
- T1282
- Tetrathiafulvalene Fluoroborate
- 2-(1$l^{4},3-dithiol-1-ylium-2-yl)-1$l^{4},3-dithiol-1-ylium bis(tetrathiafulvalene) ditetrafluoroborate
- T72609
- 2-(1??,3-DITHIOL-1-YLIUM-2-YL)-1??,3-DITHIOL-1-YLIUM BIS(TETRATHIAFULVALENE) DITETRAFLUOROBORATE
- 55492-86-9
- 2-(1,3-dithiol-1-ium-2-yl)-1,3-dithiol-1-ium;2-(1,3-dithiol-2-ylidene)-1,3-dithiole;ditetrafluoroborate
- MFCD00145489
- tris(tetrathiafulvalene)bis(tetrafluoroborate)complex
-
- MDL: MFCD00145489
- Inchi: 1S/3C6H4S4.2BF4/c3*1-2-8-5(7-1)6-9-3-4-10-6;2*2-1(3,4)5/h3*1-4H;;/q;;+2;2*-1
- InChI Key: IJZRAQUJMWAFMU-UHFFFAOYSA-N
- SMILES: [S+]1C=CSC=1C1SC=C[S+]=1.S1C=CS/C/1=C1\SC=CS\1.S1C=CS/C/1=C1\SC=CS\1.F[B-](F)(F)F.F[B-](F)(F)F
Computed Properties
- Exact Mass: 785.76500
- Monoisotopic Mass: 785.7645901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 40
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -2
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 315Ų
Experimental Properties
- PSA: 315.36000
- LogP: 14.79260
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:warning
- Hazard Statement: H302-H314
- Warning Statement: P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
- Hazardous Material transportation number:UN 1759 8/PG III
- Safety Instruction: H303+H313+H333
- HazardClass:8
- PackingGroup:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T868385-250mg |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex |
55492-86-9 | ≥95% | 250mg |
¥644.40 | 2022-09-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1282-1G |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex |
55492-86-9 | 1g |
¥1795.00 | 2023-09-07 | ||
| abcr | AB143121-1 g |
Tris(tetrathiafulvalene) bis(tetrafluoroborate) complex; . |
55492-86-9 | 1 g |
€350.70 | 2023-07-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1282-1g |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex |
55492-86-9 | 1g |
¥1990.0 | 2022-06-10 | ||
| TRC | T888008-10mg |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex |
55492-86-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T888008-50mg |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex |
55492-86-9 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T888008-100mg |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex |
55492-86-9 | 100mg |
$ 115.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444497-1g |
Tris(tetrathiafulvalene) bis(tetrafluoroborate) complex |
55492-86-9 | 98% | 1g |
¥ŎǬũȋ | 2023-07-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1282-1g |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex |
55492-86-9 | 1g |
¥1990.0 | 2023-09-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475222-1g |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex, |
55492-86-9 | 1g |
¥4452.00 | 2023-09-05 |
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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